2-[(6-ethoxy-1,3-benzothiazol-2-yl)thio]-N-(4-methoxy-2-nitrophenyl)acetamide

• IUPAC Name: 2-[(6-ethoxy-1,3-benzothiazol-2-yl)sulfanyl]-N-(4-methoxy-2-nitrophenyl)acetamide
• InChI: InChI=1S/C18H17N3O5S2/c1-3-26-12-5-7-14-16(9-12)28-18(20-14)27-10-17(22)19-13-6-4-11(25-2)8-15(13)21(23)24/h4-9H,3,10H2,1-2H3,(H,19,22)
• InChI Key: XCKGGSWTKSGEIX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)SCC(=O)NC3=C(C=C(C=C3)OC)[N+](=O)[O-]
• Molecular Formula: C18H17N3O5S2
• Molecular Weight: 419.5 g/mol

Description

2-[(6-ethoxy-1,3-benzothiazol-2-yl)thio]-N-(4-methoxy-2-nitrophenyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as EBTN and has been synthesized using various methods. In

Mechanism of Action

The mechanism of action of EBTN is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins. EBTN has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are inflammatory mediators. EBTN has also been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair.
Biochemical and Physiological Effects:
EBTN has been shown to exhibit various biochemical and physiological effects. In vitro studies have shown that EBTN inhibits the growth of various cancer cell lines, including breast cancer, lung cancer, and leukemia. EBTN has also been shown to inhibit the production of inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). In vivo studies have shown that EBTN reduces tumor growth in mice and exhibits anti-inflammatory effects in rats.

Advantages and Limitations for Lab Experiments

EBTN has several advantages for lab experiments, including its stability, solubility, and ease of synthesis. However, EBTN also has some limitations, including its low yield, which can make large-scale synthesis challenging. Additionally, EBTN can be difficult to purify, which can lead to impurities in the final product.

Future Directions

There are several future directions for the study of EBTN. One potential direction is the development of EBTN-based drugs for the treatment of cancer and inflammatory diseases. Another potential direction is the synthesis of EBTN derivatives with improved properties, such as increased solubility and bioavailability. Additionally, EBTN could be used as a probe for the detection of metal ions in biological and environmental samples.

Synthesis Methods

The synthesis of EBTN involves the reaction of 6-ethoxy-2-mercaptobenzothiazole with 4-methoxy-2-nitrobenzoyl chloride in the presence of triethylamine. This reaction leads to the formation of EBTN as a yellow solid. The yield of this reaction is typically around 50-60%.

Scientific Research Applications

EBTN has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and environmental science. In medicinal chemistry, EBTN has been shown to exhibit anti-tumor, anti-inflammatory, and anti-bacterial properties. It has also been studied for its potential use in the treatment of Alzheimer's disease. In materials science, EBTN has been used as a precursor for the synthesis of various metal complexes and as a fluorescent probe for the detection of metal ions. In environmental science, EBTN has been used as a reagent for the detection of pollutants in water and soil.